Cas no 385786-15-2 ((3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione)

• Product Name: (3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
• CAS No: 385786-15-2
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 6488331
• Update Time: 2025-08-03

(3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione
• 2H-1-Benzopyran-2,4(3H)-dione, 3-[1-(2-pyridinylamino)ethylidene]-

• Inchi： 1S/C16H12N2O3/c1-10(18-13-8-4-5-9-17-13)14-15(19)11-6-2-3-7-12(11)21-16(14)20/h2-9H,1H3,(H,17,18)
• InChI Key： BUICQSTXYUZRMD-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(=O)C1=C(NC1=NC=CC=C1)C

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 466.1±45.0 °C(Predicted)
• pka: 3.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on (3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione

Comprehensive Analysis of (3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione (CAS No. 385786-15-2)

The compound (3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione (CAS No. 385786-15-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its benzopyran-2,4-dione core, combined with a pyridin-2-yl substituent, makes it a promising candidate for various biological applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like (3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione has surged due to their versatility in drug development. This compound's Z-configuration and aminoethylidene moiety contribute to its unique chemical properties, which are being explored in the context of enzyme inhibition and receptor modulation. Its CAS No. 385786-15-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in pharmaceutical research.

One of the most intriguing aspects of this compound is its potential role in addressing oxidative stress-related diseases. The benzopyran-2,4-dione structure is known for its antioxidant properties, which could be harnessed to develop treatments for conditions like neurodegenerative disorders and cardiovascular diseases. Additionally, the pyridin-2-yl group enhances its solubility and bioavailability, making it a favorable candidate for oral drug formulations.

The synthesis of (3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione involves a series of condensation reactions and stereoselective transformations, which have been optimized to improve yield and purity. Researchers are also investigating its structure-activity relationship (SAR) to identify derivatives with enhanced efficacy. This approach aligns with the current trend in precision medicine, where tailored compounds are designed to target specific pathways.

From an industrial perspective, the scalability of producing CAS No. 385786-15-2 is a critical factor. Advances in green chemistry have enabled more sustainable synthesis routes, reducing environmental impact while maintaining high yields. This aligns with the global push for sustainable pharmaceutical manufacturing, a topic frequently discussed in scientific forums and industry reports.

In conclusion, (3Z)-3-{1-(pyridin-2-yl)aminoethylidene}-3,4-dihydro-2H-1-benzopyran-2,4-dione represents a fascinating area of research with broad applications in medicine and biotechnology. Its unique structure, combined with its potential therapeutic benefits, makes it a compound worth watching in the coming years. As more studies emerge, its role in addressing unmet medical needs will likely become even more pronounced.